1,4-Dihydroquinazoline-2-carbonitrile

• IUPAC Name: 1,4-dihydroquinazoline-2-carbonitrile
• InChI: InChI=1S/C9H7N3/c10-5-9-11-6-7-3-1-2-4-8(7)12-9/h1-4H,6H2,(H,11,12)
• InChI Key: RBDBJAQQHWVTMD-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2NC(=N1)C#N
• Molecular Formula: C9H7N3
• Molecular Weight: 157.17 g/mol

Description

1,4-Dihydroquinazoline-2-carbonitrile is a useful research compound. Its molecular formula is C9H7N3 and its molecular weight is 157.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Iminoquinazolines : A study demonstrated a one-step conversion of 2-amino-N'-arylbenzamidines into 3-aryl-4-imino-3,4-dihydroquinazoline-2-carbonitriles, indicating potential applications in organic synthesis and chemical transformations (Mirallai, Manos, & Koutentis, 2013).

• Room Temperature Synthesis Applications : Another research used a Gemini basic ionic liquid as a bi-functional catalyst for synthesizing 2,3-dihydroquinazolin-4(1H)-ones from 2-aminobenzonitriles at room temperature, indicating its potential in green chemistry and energy-efficient synthesis processes (Dutta, Damarla, Kumar, Saikia, & Sarma, 2020).

• Corrosion Inhibition : A computational study on novel quinoline derivatives, including dihydroquinoline-3-carbonitriles, showed significant potential in corrosion inhibition of iron, suggesting applications in material science and engineering (Erdoğan, Safi, Kaya, Işın, Guo, & Kaya, 2017).

• Treatment of Asthma : A patent evaluation study identified a selective PI3Kδ inhibitor, a derivative of dihydroquinazoline, as potentially useful in the treatment of asthma (Norman, 2014).

• Corrosion Inhibitors in Acidic Medium : Quinoline derivatives, including 1,4-dihydroquinoline-3-carbonitriles, were analyzed as corrosion inhibitors for mild steel in acidic medium, highlighting their role in industrial applications (Singh, Srivastava, & Quraishi, 2016).

• Visible Light Mediated Reactions : A study demonstrated the synthesis of quinazolinones from dihydroquinazoline oxides using visible light, indicating potential in photochemistry and materials science (Wu & Yang, 2016).

• EGFR and HER-2 Kinase Inhibition : The inhibitory activities of 4-anilinoquinoline-3-carbonitrile analogues against EGFR and HER-2 kinases were evaluated, suggesting implications in cancer research and drug development (Wissner et al., 2002).

• Molecular Sieve Supported Catalyst : A study explored the synthesis of dihydroquinazolin-4(1H)-ones using a molecular sieve supported lanthanum catalyst, indicating its utility in catalysis and chemical processing (Magyar & Hell, 2016).